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Compound of Interest

Compound Name: 7-Hydroxy Granisetron-d3

Cat. No.: B10821371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 7-Hydroxy Granisetron-d3, a critical

tool for researchers in analytical chemistry and drug metabolism. This deuterated analog of the

primary active metabolite of Granisetron serves as an indispensable internal standard for mass

spectrometry-based quantification.

Introduction
7-Hydroxy Granisetron is the principal active metabolite of Granisetron, a potent 5-HT3

receptor antagonist used to prevent nausea and vomiting associated with chemotherapy and

radiotherapy. The use of a stable isotope-labeled internal standard, such as 7-Hydroxy
Granisetron-d3, is essential for accurate and precise quantification of 7-Hydroxy Granisetron

in biological matrices. The deuterium labeling introduces a mass shift that allows for clear

differentiation between the analyte and the internal standard in mass spectrometric analysis,

without significantly altering the chemical and physical properties. This guide details the

availability of 7-Hydroxy Granisetron-d3, its key properties, and typical experimental

applications.

Supplier and Availability
7-Hydroxy Granisetron-d3, often supplied as the hydrochloride salt, is available from several

specialized chemical suppliers. The product is intended for research use only.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Notes

Veeprho

7-Hydroxy

Granisetron-

D3

N/A
C₁₈H₂₁D₃N₄O

₂
331.44

Deuterium-

labeled

analog of

Granisetron.

[1]

Santa Cruz

Biotechnolog

y

7-Hydroxy

Granisetron-

d3

Hydrochloride

2124272-03-

1

C₁₈H₂₁D₃N₄O

₂·HCl
367.89

Biochemical

for

proteomics

research.[2]

BOC

Sciences

7-Hydroxy

Granisetron-

d3 HCl

2124272-03-

1
Not Specified Not Specified

Labeled

Granisetron

metabolite

with purity

>95%.[3]

ChemSrc

7-Hydroxy

Granisetron-

d3

Hydrochloride

2124272-03-

1

C₁₈H₂₂D₃ClN

₄O₂
367.885

Provides

physical and

chemical

properties.[4]

MedChemEx

press

7-Hydroxy

Granisetron-

d3

2124272-02-

0

C₁₈H₂₁D₃N₄O

₂
331.43

Deuterium

labeled 7-

Hydroxy

Granisetron.

[5]

BenchChem

7-Hydroxy

Granisetron-

d3

Not Specified C₁₈H₂₄N₄O 312.4

For in-vitro

studies only.

[6]

Daicel

Pharma

7-Hydroxy

Granisetron-

D3

133841-15-3

(Unlabelled)

C₁₈H₂₁D₃N₄O

₂
331.43

Offers a

detailed

Certificate of

Analysis.[7]
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Toronto

Research

Chemicals

(TRC)

7-Hydroxy

Granisetron-

d3

Hydrochloride

2124272-03-

1
Not Specified Not Specified

Available in

various

quantities.[8]

[9]

LGC

Standards

7-Hydroxy

Granisetron-

d3

Hydrochloride

2124272-03-

1
Not Specified Not Specified

High-quality

reference

standards.

[10]

Physicochemical Properties
A summary of the key physicochemical properties of 7-Hydroxy Granisetron-d3 is provided

below.

Property Value Source

Chemical Name

7-Hydroxy-1-(methyl-d3)-N-[(3-

endo)-9-methyl-9-

azabicyclo[3.3.1]non-3-yl]-1H-

indazole-3-carboxamide

hydrochloride

LGC Standards

Purity >95% BOC Sciences[3]

Isotopic Enrichment
≥99% deuterated forms (d1-

d3) (for related Granisetron-d3)
Cayman Chemical[11]

Melting Point >190° C (dec.) ChemSrc[4]

Appearance Solid Cayman Chemical[11]

Solubility Soluble in Methanol Cayman Chemical[11]

Chemical Structure
The chemical structure of 7-Hydroxy Granisetron-d3 is presented below. The deuterium

atoms are typically located on the N-methyl group of the indazole ring.
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Caption: Chemical structure of 7-Hydroxy Granisetron-d3.

Experimental Protocols
7-Hydroxy Granisetron-d3 is primarily used as an internal standard in quantitative

bioanalytical methods, most commonly with liquid chromatography-tandem mass spectrometry

(LC-MS/MS). The following is a generalized protocol based on published literature for the

quantification of 7-Hydroxy Granisetron in biological samples.

Sample Preparation
Biological samples (e.g., plasma, urine) are prepared to extract the analyte and internal

standard while removing interfering substances.

Protein Precipitation: A common method involves adding a water-miscible organic solvent

(e.g., acetonitrile, methanol) to the sample to precipitate proteins.

Liquid-Liquid Extraction (LLE): This technique separates compounds based on their relative

solubilities in two different immiscible liquids.

Solid-Phase Extraction (SPE): This method uses a solid-phase packing material to

selectively adsorb the analyte and internal standard, which are then eluted with a suitable

solvent.

LC-MS/MS Analysis
The prepared samples are injected into an LC-MS/MS system for separation and detection.

Liquid Chromatography (LC): A reversed-phase C18 column is typically used to separate 7-

Hydroxy Granisetron and its d3-labeled internal standard from other sample components.

The mobile phase often consists of a mixture of an aqueous buffer (e.g., ammonium formate

or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

Tandem Mass Spectrometry (MS/MS): The eluent from the LC column is introduced into the

mass spectrometer, typically using an electrospray ionization (ESI) source in positive ion

mode. The instrument is operated in Multiple Reaction Monitoring (MRM) mode to selectively

detect the precursor-to-product ion transitions for both the analyte and the internal standard.
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Compound Precursor Ion (m/z) Product Ion (m/z)

7-Hydroxy Granisetron Varies by instrument Varies by instrument

7-Hydroxy Granisetron-d3 Varies by instrument Varies by instrument

Note: Specific m/z values need to be optimized for the instrument used.

Data Analysis and Quantification
The concentration of 7-Hydroxy Granisetron in the sample is determined by calculating the

peak area ratio of the analyte to the internal standard and comparing this to a calibration curve

prepared with known concentrations of the analyte and a fixed concentration of the internal

standard.

Experimental Workflow
The following diagram illustrates a typical workflow for the use of 7-Hydroxy Granisetron-d3
as an internal standard in a pharmacokinetic study.
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Caption: General workflow for bioanalytical quantification.

Conclusion
7-Hydroxy Granisetron-d3 is a vital tool for researchers engaged in the development and

analysis of Granisetron. Its use as an internal standard ensures the reliability and accuracy of

quantitative data in complex biological matrices. The information provided in this guide serves

as a comprehensive resource for sourcing and applying this essential research chemical. For

specific applications, it is recommended to consult the detailed product information and

Certificate of Analysis provided by the supplier and to refer to relevant scientific literature for

validated analytical methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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